N-Desmethyl Azelastine
N-Desmethyl Azelastine
Desmethylazelastine belongs to the class of organic compounds known as phthalazinones. Phthalazinones are compounds containing a phthalazine bearing a ketone group. Desmethylazelastine is considered to be a practically insoluble (in water) and relatively neutral molecule. Desmethylazelastine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, desmethylazelastine is primarily located in the cytoplasm and membrane (predicted from logP).
Brand Name:
Vulcanchem
CAS No.:
47491-38-3
VCID:
VC0192710
InChI:
InChI=1S/C21H22ClN3O/c22-16-9-7-15(8-10-16)14-20-18-5-1-2-6-19(18)21(26)25(24-20)17-4-3-12-23-13-11-17/h1-2,5-10,17,23H,3-4,11-14H2
SMILES:
C1CC(CCNC1)N2C(=O)C3=CC=CC=C3C(=N2)CC4=CC=C(C=C4)Cl
Molecular Formula:
C21H22ClN3O
Molecular Weight:
367.9 g/mol
N-Desmethyl Azelastine
CAS No.: 47491-38-3
Impurities
VCID: VC0192710
Molecular Formula: C21H22ClN3O
Molecular Weight: 367.9 g/mol
Purity: > 95%
| CAS No. | 47491-38-3 |
|---|---|
| Product Name | N-Desmethyl Azelastine |
| Molecular Formula | C21H22ClN3O |
| Molecular Weight | 367.9 g/mol |
| IUPAC Name | 2-(azepan-4-yl)-4-[(4-chlorophenyl)methyl]phthalazin-1-one |
| Standard InChI | InChI=1S/C21H22ClN3O/c22-16-9-7-15(8-10-16)14-20-18-5-1-2-6-19(18)21(26)25(24-20)17-4-3-12-23-13-11-17/h1-2,5-10,17,23H,3-4,11-14H2 |
| Standard InChIKey | WRYCMIFVXDQIKN-UHFFFAOYSA-N |
| SMILES | C1CC(CCNC1)N2C(=O)C3=CC=CC=C3C(=N2)CC4=CC=C(C=C4)Cl |
| Canonical SMILES | C1CC(CCNC1)N2C(=O)C3=CC=CC=C3C(=N2)CC4=CC=C(C=C4)Cl |
| Appearance | Pale Yellow Solid |
| Melting Point | 90-95°C |
| Description | Desmethylazelastine belongs to the class of organic compounds known as phthalazinones. Phthalazinones are compounds containing a phthalazine bearing a ketone group. Desmethylazelastine is considered to be a practically insoluble (in water) and relatively neutral molecule. Desmethylazelastine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, desmethylazelastine is primarily located in the cytoplasm and membrane (predicted from logP). |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | Desmethylazelastine; 4-[(4-Chlorophenyl)methyl]-2-(hexahydro-1H-azepin-4-yl)-1(2H)-phthalazinone; Azelastine Hydrochloride Impurity |
| PubChem Compound | 162558 |
| Last Modified | Nov 11 2021 |
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